Cas no 1384871-32-2 (ethyl 4-bromo-6-methylpyridine-3-carboxylate)

• Product Name: ethyl 4-bromo-6-methylpyridine-3-carboxylate
• CAS No: 1384871-32-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4901854
• Update Time: 2026-02-27

ethyl 4-bromo-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-6-methylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 4-bromo-6-methyl-, ethyl ester
• Ethyl 4-bromo-6-methylnicotinate
• SB21513

• Inchi： 1S/C9H10BrNO2/c1-3-13-9(12)7-5-11-6(2)4-8(7)10/h4-5H,3H2,1-2H3
• InChI Key： PVQRXUDFSGHAON-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NC=C1C(=O)OCC

Computed Properties

• Exact Mass: 242.98949 g/mol
• Monoisotopic Mass: 242.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2
• Molecular Weight: 244.08

Additional information on ethyl 4-bromo-6-methylpyridine-3-carboxylate

Ethyl 4-Bromo-6-Methylpyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-bromo-6-methylpyridine-3-carboxylate, with the CAS number 1384871-32-2, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a bromine atom at the 4-position, a methyl group at the 6-position, and an ethoxycarbonyl group at the 3-position. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of ethyl 4-bromo-6-methylpyridine-3-carboxylate involves multi-step reactions, often starting from pyridine derivatives. The introduction of bromine and methyl groups at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent studies have explored alternative synthetic pathways that utilize catalytic systems or microwave-assisted synthesis to enhance efficiency and reduce environmental impact.

One of the key features of this compound is its versatility in chemical transformations. The bromine atom at the 4-position makes it susceptible to nucleophilic substitution reactions, while the methyl group at the 6-position can influence the electronic properties of the pyridine ring. The ethoxycarbonyl group at the 3-position introduces additional functionality, enabling further derivatization or participation in condensation reactions.

Ethyl 4-bromo-6-methylpyridine-3-carboxylate has been studied for its potential applications in drug discovery and materials science. In drug design, its structural motifs can serve as scaffolds for developing bioactive molecules targeting specific receptors or enzymes. Recent research has highlighted its role in modulating cellular signaling pathways, making it a promising candidate for anti-cancer drug development.

In materials science, this compound has been investigated as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it suitable for constructing porous materials with applications in gas storage, catalysis, and sensing technologies.

The stability and reactivity of ethyl 4-bromo-6-methylpyridine-3-carboxylate have been extensively studied under various conditions. Thermal analysis reveals that the compound is stable up to certain temperatures, making it suitable for high-temperature applications. However, exposure to strong oxidizing agents or harsh acidic conditions can lead to decomposition or side reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have been employed to predict its interaction with other molecules, aiding in the design of more efficient synthetic routes and applications.

In conclusion, ethyl 4-bromo-6-methylpyridine-3-carboxylate is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers in various fields. Continued exploration into its properties and applications will undoubtedly lead to new discoveries and innovations in organic chemistry.